2,4-Dichloro-6-(2,5-dichlorophenyl)-1,3,5-triazine

• CAS No.: 61479-79-6
• Molecular Formula: C9H3Cl4N3
• Molecular Weight: 294.9 g/mol
• IUPAC Name: 2,4-dichloro-6-(2,5-dichlorophenyl)-1,3,5-triazine
• InChI: InChI=1S/C9H3Cl4N3/c10-4-1-2-6(11)5(3-4)7-14-8(12)16-9(13)15-7/h1-3H
• InChI Key: YDMCWQDHUSEJBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=NC(=NC(=N2)Cl)Cl)Cl

Description

2,4-Dichloro-6-(2,5-dichlorophenyl)-1,3,5-triazine is a useful research compound. Its molecular formula is C9H3Cl4N3 and its molecular weight is 294.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Using the method described for the synthesis of 2,4-dichloro-6-(5-chloro-2-methyl-phenyl)-[1,3,5]triazine, 2,5-dichlorobenzoic acid afforded 2,4-dichloro-6-(2,5-dichloro-phenyl)-[1,3,5]triazine (2.2 g, 14% yield). 1H NMR (DMSO-d6) 8.10 (s, 1H), 7.50 (m, 2H).

Synthesis routes and methods II

Procedure details

Alternatively, to a solution of 2,5-dichloro-iodobenzene (3.1 g, 11.4 mmol), hexamethylphosphoramide (6.6 ml) and tetrahydrofuran (20 ml), cooled to −78° C., was added a solution of tert-butyl lithium in pentane (1.7 M, 8.7 ml, 14.8 mmol) over 20 minutes. After stirring at −78° C. for 3 hours, a solution of cyanuric chloride (3.14 g, 17.1 mmol) in tetrahydrofuran (15 ml) was added over 15 minutes. After stirring at −78° C. for 1 hour, the mixture was warmed to −20° C. over 30 minutes. The reaction was quenched by slow addition of hydrochloric acid (1 M, 20 ml). The mixture was diluted with water (50 ml) and extracted with dichloromethane (3×40 ml). The combined extracts were washed with water (2×50 ml), dried over sodium sulfate, and concentrated under reduced pressure. The residue was purified by flash chromatography on silica gel eluting with dichloromethane-hexane (3:5) to provide 2,4-dichloro-6-(2,5-dichloro-phenyl)-[1,3,5]triazine (1.98 g, 59% yield).